Cas no 944898-73-1 (6-Fluorobenzo[D]oxazole-2-carbaldehyde)

• Product Name: 6-Fluorobenzo[D]oxazole-2-carbaldehyde
• CAS No: 944898-73-1
• MF: C₈H₄FNO₂
• MW: 165.121265411377
• CID: 2818008
• PubChem ID: 55253497
• Update Time: 2024-03-01

6-Fluorobenzo[D]oxazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Benzoxazolecarboxaldehyde, 6-fluoro-
• 6-FLUOROBENZO[D]OXAZOLE-2-CARBALDEHYDE
• AB49187
• 6-Fluorobenzo[d]oxazole-2-carboxaldehyde
• 6-FLUORO-1,3-BENZOXAZOLE-2-CARBALDEHYDE
• 6-Fluorobenzo[D]oxazole-2-carbaldehyde

• Inchi： 1S/C8H4FNO2/c9-5-1-2-6-7(3-5)12-8(4-11)10-6/h1-4H
• InChI Key： NYPIUMZYVNDFAK-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)OC(C=O)=N2

Computed Properties

• Exact Mass: 165.02260653g/mol
• Monoisotopic Mass: 165.02260653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles